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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B076703

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
Disperse Red 91. The information herein is designed to help optimize dyeing kinetics by
controlling pH and temperature, ensuring reproducible and high-quality results.

Frequently Asked Questions (FAQSs)

Q1: What is the optimal pH for dyeing polyester with Disperse Red 917

For most disperse dyes, including Disperse Red 91, the optimal dyeing pH is in the weakly
acidic range of 4.5 to 5.5.[1] Maintaining this pH is crucial for the stability of the dye and for
satisfactory dye exhaustion.[1] Acetic acid is commonly used to control the pH of the dyebath.

[1]
Q2: Why is maintaining an acidic pH important?

Disperse dyes can be sensitive to alkaline conditions, especially at the high temperatures
required for dyeing polyester.[2] A pH above 6 can lead to hydrolysis of the dye molecules,
which can cause a change in color and a decrease in the depth of the shade.[3] An acidic
dyebath ensures the chemical stability of the Disperse Red 91 throughout the dyeing process.

Q3: What is the recommended temperature for dyeing with Disperse Red 917
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High temperatures are necessary to swell the polyester fibers, allowing the disperse dye to
penetrate and diffuse into the fiber structure.[1] For high-temperature dyeing methods, a
temperature above 100°C is required, with a typical range of 120-130°C being optimal for many
disperse dyes.[1][4]

Q4: What happens if the dyeing temperature is too low or too high?

If the temperature is too low (e.g., below 100°C without a carrier), the polyester fibers will not
swell sufficiently, leading to poor dye uptake and a light, uneven shade.[1] Conversely,
excessively high temperatures can lead to dye sublimation, where the dye turns into a gas,
which can cause a loss of color and potential contamination of equipment. It can also
negatively impact the physical strength of the fabric.[1]

Q5: How does dyeing time affect the final result?

Dyeing time is another critical parameter. The time required for optimal dye uptake is
dependent on the temperature. At the recommended temperature of 130°C, a dyeing time of
30-60 minutes is generally sufficient to reach equilibrium, where the maximum amount of dye
has been absorbed by the fiber.

Troubleshooting Guide
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Problem

Possible Cause

Recommended Solution

Pale or Light Shade

1. Dyeing temperature was too
low. 2. Insufficient dyeing time.

3. Dyebath pH was incorrect.

1. Ensure the dyeing
temperature reaches and is
maintained at 130°C. 2.
Increase the dyeing time to at
least 60 minutes. 3. Check and
adjust the dyebath pH to be
within the 4.5-5.5 range using
acetic acid.

Uneven Dyeing or Streaks

1. Poor dye dispersion. 2. The
heating rate was too fast. 3.
Improper circulation of the
dyebath.

1. Ensure the dye is properly
pasted with a dispersing agent
before adding to the dyebath.
2. Control the rate of
temperature rise to 1-2°C per
minute. 3. Ensure adequate
agitation or circulation of the
dyebath for uniform dye

distribution.

Shade Variation Between

Batches

1. Inconsistent pH control. 2.
Fluctuations in dyeing
temperature. 3. Variations in

dyeing time.

1. Implement a strict pH
monitoring and control protocol
for every batch. 2. Calibrate
temperature controllers to
ensure consistent and
accurate temperature. 3.
Standardize the dyeing time

for all batches.

Poor Wash Fastness

1. Unfixed dye on the fiber
surface. 2. Dye aggregation on

the fiber surface.

1. Perform a reduction clearing
process after dyeing to remove
surface dye. This is typically
done with a solution of sodium
hydroxide and sodium
hydrosulfite. 2. Ensure proper
dispersion of the dye in the

initial dyebath.
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1. Strictly maintain the dyebath
1. Dye hydrolysis due to high pH between 4.5 and 5.5. 2.
Color Change or Fading pH. 2. Dye sublimation due to Avoid exceeding the
excessive temperature. recommended dyeing
temperature of 130°C.

Quantitative Data on Dyeing Parameters

The following tables provide illustrative data on the effect of temperature and pH on the dyeing
of polyester with a typical red disperse dye, similar in properties to Disperse Red 91.

Table 1: Effect of Temperature on Dye Exhaustion

Color Strength

Temperature (°C) Dyeing Time (min) Dye Exhaustion (%) (KIS)
100 60 45 8.2
110 60 65 12.5
120 60 85 18.9
130 60 95 221
140 60 93 215

Note: This data is representative and illustrates the general trend of increasing dye exhaustion
and color strength with temperature up to an optimal point, after which sublimation may cause
a slight decrease.

Table 2: Effect of pH on Color Strength and Dye Stability
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Temperature Dyeing Time Color Strength  Visual
Dyebath pH .
(°C) (min) (KIS) Appearance
3.5 130 60 215 Bright Red
4.5 130 60 22.1 Bright Red
5.5 130 60 22.0 Bright Red
6.5 130 60 19.8 Slightly Dull Red
Dull and Bluish
7.5 130 60 16.2
Red

Note: This data illustrates the importance of maintaining an acidic pH for optimal color strength.
At neutral to alkaline pH, hydrolysis can lead to a significant reduction in color yield and a shift
in shade.

Experimental Protocols
High-Temperature Exhaust Dyeing of Polyester with
Disperse Red 91

This protocol outlines the standard procedure for dyeing polyester fabric in a laboratory setting.
1. Materials and Reagents:

o Polyester fabric

» Disperse Red 91

e Dispersing agent

o Acetic acid (to adjust pH)

e Sodium hydroxide (for reduction clearing)

e Sodium hydrosulfite (for reduction clearing)

e Deionized water
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. Equipment:
High-temperature laboratory dyeing machine
Beakers and graduated cylinders
Stirring rods
pH meter
Spectrophotometer for color measurement
. Procedure:

Scouring: Before dyeing, the polyester fabric should be scoured to remove any impurities.
This is typically done by washing the fabric in a solution containing a non-ionic detergent at
60-70°C for 20-30 minutes, followed by rinsing with hot and cold water.

Dye Dispersion Preparation: Create a paste of the required amount of Disperse Red 91 with
an equal amount of a dispersing agent and a small amount of cold water. Stir until a smooth,
lump-free paste is formed, then dilute with warm water (40-50°C).

Dye Bath Preparation: Fill the dyeing vessel with deionized water (maintain a liquor-to-goods
ratio of, for example, 20:1). Add the prepared dye dispersion to the bath.

pH Adjustment: Adjust the pH of the dyebath to 4.5-5.5 using a dilute solution of acetic acid.

Dyeing Process:

[e]

Immerse the scoured polyester fabric in the dyebath at room temperature.

[e]

Raise the temperature of the dyebath to 130°C at a rate of 1.5-2°C per minute.

o

Hold the temperature at 130°C for 45-60 minutes, ensuring continuous agitation or
circulation.

o

Cool the dyebath down to 70°C at a rate of 2-3°C per minute.
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o Drain the dyebath.

e Reduction Clearing (After-treatment):

o Prepare a fresh bath with a solution of 2 g/L sodium hydroxide and 2 g/L sodium
hydrosulfite.

o Treat the dyed fabric in this solution at 70-80°C for 15-20 minutes.

o Rinse the fabric thoroughly with hot water, followed by a cold water rinse.
e Drying: Dry the fabric in an oven or at ambient temperature.
4. Evaluation:

» Assess the color strength (K/S value) and color coordinates (L, a, b*) of the dyed fabric using
a spectrophotometer.

Perform wash fastness tests to evaluate the stability of the dyeing.

Visualizations
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Caption: Experimental workflow for high-temperature exhaust dyeing of polyester with
Disperse Red 91.
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Caption: Logical relationships between dyeing parameters, kinetics, and final outcome for
Disperse Red 91.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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